Cas no 1261682-33-0 (Methyl 3-amino-5-(trifluoromethoxy)benzoate)

• Product Name: Methyl 3-amino-5-(trifluoromethoxy)benzoate
• CAS No: 1261682-33-0
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 4955156
• Update Time: 2025-06-27

Methyl 3-amino-5-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-5-(trifluoromethoxy)benzoate

• Inchi： 1S/C9H8F3NO3/c1-15-8(14)5-2-6(13)4-7(3-5)16-9(10,11)12/h2-4H,13H2,1H3
• InChI Key： CHCOZURBPZPUPD-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=CC(C(=O)OC)=C1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• XLogP3: 2.3
• Topological Polar Surface Area: 61.6

Additional information on Methyl 3-amino-5-(trifluoromethoxy)benzoate

Methyl 3-amino-5-(trifluoromethoxy)benzoate (CAS No. 1261682-33-0): A Comprehensive Overview

Methyl 3-amino-5-(trifluoromethoxy)benzoate, identified by its CAS number 1261682-33-0, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its trifluoromethoxy and amino substituents on a benzoate backbone, has garnered considerable attention due to its versatile applications in drug development and molecular research.

The structural features of Methyl 3-amino-5-(trifluoromethoxy)benzoate make it a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of both amino and trifluoromethoxy groups introduces unique reactivity and binding properties, which are highly beneficial in designing novel therapeutic agents. Specifically, the trifluoromethoxy group enhances lipophilicity and metabolic stability, while the amino group provides a site for further functionalization, enabling the creation of complex drug scaffolds.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting specific biological pathways. Methyl 3-amino-5-(trifluoromethoxy)benzoate has emerged as a key building block in this endeavor. Its structural motif is found in several lead compounds that have shown promise in preclinical studies. For instance, derivatives of this compound have been investigated for their potential in modulating enzymes involved in inflammation and cancer metabolism. The trifluoromethoxy-substituted benzoate core is particularly noteworthy for its ability to engage with biological targets with high selectivity.

The synthesis of Methyl 3-amino-5-(trifluoromethoxy)benzoate involves multi-step organic reactions that highlight the compound's synthetic utility. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are commonly employed to construct the desired framework. These methods not only showcase the compound's versatility but also demonstrate the evolving capabilities of modern synthetic chemistry.

One of the most compelling aspects of Methyl 3-amino-5-(trifluoromethoxy)benzoate is its role in developing next-generation therapeutics. Researchers are leveraging its structural features to create molecules with enhanced pharmacokinetic properties, including improved solubility and bioavailability. Additionally, the compound's ability to undergo further derivatization allows for the exploration of diverse chemical space, which is crucial for identifying novel drug candidates.

The pharmaceutical industry has taken notice of the potential of Methyl 3-amino-5-(trifluoromethoxy)benzoate as a scaffold for drug discovery. Several biotech companies are incorporating this compound into their libraries for high-throughput screening assays. The results from these screens have led to the identification of several promising hits that are currently undergoing further optimization. This underscores the importance of structurally diverse intermediates like this one in driving innovation in drug development.

Beyond its pharmaceutical applications, Methyl 3-amino-5-(trifluoromethoxy)benzoate also finds utility in academic research. It serves as a model compound for studying reaction mechanisms and exploring new synthetic pathways. The compound's unique reactivity profile makes it an excellent candidate for developing new catalytic systems and understanding electronic effects in organic molecules.

The future prospects of Methyl 3-amino-5-(trifluoromethoxy)benzoate are bright, with ongoing research suggesting its potential in various therapeutic areas. As our understanding of biological systems continues to grow, so does the demand for sophisticated molecular tools like this one. The ability to precisely tune its structure will undoubtedly lead to more effective and targeted therapies.

In conclusion, Methyl 3-amino-5-(trifluoromethoxy)benzoate (CAS No. 1261682-33-0) is a multifaceted compound with significant implications in pharmaceutical chemistry and bioorganic synthesis. Its structural features, synthetic accessibility, and biological relevance make it a cornerstone in modern drug discovery efforts. As research progresses, we can expect this compound to play an even greater role in developing innovative therapeutic solutions.